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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ethyl phenylacetate as a

fragrance ingredient in perfumery research. This document includes its chemical and physical

properties, olfactory profile, and detailed protocols for its analysis and evaluation.

Introduction to Ethyl Phenylacetate
Ethyl phenylacetate is an aromatic ester that is a significant component in the fragrance and

flavor industries.[1][2] It is a colorless to pale yellow liquid known for its potent, sweet, floral,

and honey-like aroma with hints of rose, jasmine, and a slight waxy, animalic nuance at higher

concentrations.[3][4] While it occurs naturally in trace amounts in various fruits, honey, and

wine, it is primarily produced synthetically for commercial use.[2][3] Its versatility allows it to be

used in a wide range of fragrance applications, from fine perfumes to personal care products.

[1][2]

Physicochemical and Olfactory Properties
A thorough understanding of the physicochemical and olfactory properties of ethyl
phenylacetate is crucial for its effective application in perfumery research.

Table 1: Physicochemical Properties of Ethyl Phenylacetate
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Property Value References

Chemical Name Ethyl 2-phenylacetate [3]

Synonyms
Ethyl benzeneacetate,

Phenylacetic acid ethyl ester
[3]

CAS Number 101-97-3 [3]

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [3]

Appearance
Clear, colorless to pale yellow

liquid
[3][4]

Boiling Point 226-229 °C [4][5]

Melting Point -29 °C [5]

Density 1.031 g/cm³ at 20°C [5]

Flash Point 91 °C (Closed Cup) [6]

Vapor Pressure 0.0897 mmHg at 25°C [5]

Solubility

Insoluble in water; soluble in

ethanol, ether, and other

organic solvents.

[1][7][8]

Purity 98.5 - 100.0% (GC) [9]

Table 2: Olfactory Profile of Ethyl Phenylacetate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://investigacion.unirioja.es/documentos/5bbc689db750603269e80c2d/f/6226053e5fa07802f2a54cfd.pdf
https://www.zhishangchem.com/products/ethyl-phenylacetate-cas-101-97-3
https://www.zhishangchem.com/products/ethyl-phenylacetate-cas-101-97-3
https://www.guidechem.com/dictionary/en/101-97-3.html
https://www.guidechem.com/dictionary/en/101-97-3.html
https://www.guidechem.com/dictionary/en/101-97-3.html
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://www.guidechem.com/dictionary/en/101-97-3.html
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-phenylacetate
https://scent.vn/en/pages/compound/ethyl-phenylacetate-2023
http://www.leffingwell.com/odorthre.htm
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory Characteristic Description References

Odor Type Sweet, Floral, Honey [3]

Odor Description

Intense sweet honey and floral

notes reminiscent of rose and

jasmine, with balsamic and

cocoa undertones.

[3][10]

Odor Strength Strong and diffusive. [3]

Odor Threshold in Water 650 ppb [7][9]

Consumer Rejection Threshold

in Wine

160 µg/L (for ethyl

phenylacetate alone)
[3]

Typical Usage Levels in Fine

Fragrance
0.01% - 1% [1]

Experimental Protocols
The following protocols provide detailed methodologies for the analysis and sensory evaluation

of ethyl phenylacetate in a research setting.

This protocol outlines the procedure for the qualitative and quantitative analysis of ethyl
phenylacetate in a fragrance oil sample.

Objective: To identify and quantify ethyl phenylacetate in a complex fragrance mixture.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

Helium (carrier gas)

Ethyl phenylacetate standard (≥99% purity)

Solvent (e.g., ethanol or dichloromethane)
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Volumetric flasks and pipettes

Autosampler vials

Procedure:

Standard Preparation:

Prepare a stock solution of ethyl phenylacetate (1000 µg/mL) in the chosen solvent.

Create a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 to 100 µg/mL.

Sample Preparation:

Accurately weigh approximately 100 mg of the fragrance oil sample into a 10 mL

volumetric flask.

Dilute the sample with the solvent to the mark and mix thoroughly.

GC-MS Parameters:

Injector Temperature: 250°C

Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 µL

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/minute to 280°C

Hold at 280°C for 10 minutes

Carrier Gas Flow Rate: 1.0 mL/minute (constant flow)

MS Transfer Line Temperature: 280°C
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Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: 40-450 amu

Data Analysis:

Qualitative Analysis: Identify the ethyl phenylacetate peak in the sample chromatogram

by comparing its retention time and mass spectrum with that of the standard. The mass

spectrum should show characteristic fragments of ethyl phenylacetate.

Quantitative Analysis: Construct a calibration curve by plotting the peak area of the ethyl
phenylacetate standard against its concentration. Determine the concentration of ethyl
phenylacetate in the sample by interpolating its peak area on the calibration curve.

This protocol describes the methodology for the sensory evaluation of ethyl phenylacetate to

characterize its odor profile and intensity.

Objective: To assess the olfactory characteristics of ethyl phenylacetate using a trained

sensory panel.

Materials:

Ethyl phenylacetate solutions at various concentrations (e.g., 0.1%, 1%, and 5% in a

suitable solvent like dipropylene glycol or ethanol)

Odor-free smelling strips

Glass beakers or vials for sample presentation

Sensory evaluation booths with controlled lighting and ventilation

Data collection forms or software

Procedure:

Panelist Selection and Training:
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Select a panel of 10-15 individuals based on their olfactory acuity and ability to describe

scents.

Train the panelists on the terminology used to describe fragrance notes and on the use of

intensity scales.

Sample Preparation and Presentation:

Prepare the ethyl phenylacetate solutions at the desired concentrations.

Dip smelling strips into each solution for a standardized amount of time (e.g., 2 seconds)

and allow the solvent to evaporate for a set period (e.g., 10 seconds).

Present the smelling strips to the panelists in a randomized and blind manner.

Evaluation:

Instruct the panelists to smell each strip and evaluate the following attributes:

Odor Profile: Describe the character of the scent using a list of descriptors (e.g., sweet,

honey, floral, rosy, fruity, waxy).

Odor Intensity: Rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no

odor, 5 = moderate, 10 = extremely strong).

Odor Tenacity: Evaluate the persistence of the scent on the smelling strip over time

(e.g., at 1 hour, 4 hours, and 24 hours).

Data Analysis:

Collect the data from all panelists.

Analyze the frequency of use for each descriptor to create an odor profile.

Calculate the mean and standard deviation for the intensity and tenacity ratings.

Use appropriate statistical methods (e.g., ANOVA) to determine if there are significant

differences in the perception of the different concentrations.
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Signaling Pathways and Experimental Workflows
The perception of fragrance molecules like ethyl phenylacetate is initiated by their interaction

with olfactory receptors in the nasal cavity, triggering a complex signaling cascade.

The binding of an odorant molecule, such as ethyl phenylacetate, to an olfactory receptor

(OR) initiates a G-protein-coupled signaling cascade. This process ultimately leads to the

generation of an action potential that is transmitted to the brain for odor perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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